Cas no 1707747-15-6 (1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core, functionalized with a diethylamino group at the 4-position and a 2-aminoethyl substituent at the 1-position. This structure confers potential utility as an intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or other biologically active molecules. The presence of both amino and diethylamino groups enhances its versatility for further derivatization, enabling modifications to optimize pharmacological properties. Its well-defined molecular architecture and synthetic accessibility make it a valuable scaffold for research in drug discovery and biochemical applications. The compound’s purity and stability further support its use in rigorous experimental settings.

1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine structure

1707747-15-6 structure

Product Name:1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

CAS No:1707747-15-6

MF:C₁₁H₁₈N₆

MW:234.300820827484

CID:5058965

Update Time:2025-06-14

1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- [1-(2-Amino-ethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-diethyl-amine
- Inchi： 1S/C11H18N6/c1-3-16(4-2)10-9-7-15-17(6-5-12)11(9)14-8-13-10/h7-8H,3-6,12H2,1-2H3
- InChI Key： XCBGEGFGPQGCRL-UHFFFAOYSA-N
- SMILES： N(CC)(CC)C1=C2C=NN(CCN)C2=NC=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 232
XLogP3: -0.1
Topological Polar Surface Area: 72.9

1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM287783-1g	1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine	1707747-15-6	97%	1g	$743	2023-02-17
Chemenu	CM287783-1g	1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine	1707747-15-6	97%	1g	$701	2021-08-18
Chemenu	CM287783-5g	1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine	1707747-15-6	97%	5g	$1356	2021-08-18
Chemenu	CM287783-10g	1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine	1707747-15-6	97%	10g	$1823	2021-08-18

1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Related Literature

1. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
2. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
5. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Recent Advances in the Study of 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 1707747-15-6)

The compound 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 1707747-15-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyrimidine derivative is being investigated for its role as a kinase inhibitor, with particular interest in its ability to modulate key signaling pathways involved in cancer and inflammatory diseases. Recent studies have highlighted its promising pharmacological properties, including high selectivity and potency against specific kinase targets.

One of the most notable findings in recent research is the compound's interaction with the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cell proliferation and survival. In vitro studies have demonstrated that 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine effectively inhibits the phosphorylation of downstream targets, leading to reduced tumor growth in preclinical models. These results suggest its potential as a novel therapeutic agent for cancers with dysregulated PI3K signaling, such as breast and prostate cancer.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. These properties make it a viable candidate for further development. Additionally, recent synthetic chemistry efforts have focused on optimizing the compound's structure to enhance its metabolic stability and reduce off-target effects, thereby improving its therapeutic index.

In the context of inflammatory diseases, preliminary studies have shown that 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine can modulate immune responses by targeting specific kinases involved in cytokine production. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile tool for drug discovery. Researchers are now exploring its potential in combination therapies, where it may synergize with existing treatments to overcome resistance mechanisms.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as potential toxicity, drug-drug interactions, and the need for targeted delivery systems must be addressed. Ongoing research aims to elucidate these aspects through advanced in vivo models and structure-activity relationship (SAR) studies. The scientific community remains optimistic about the compound's prospects, given its unique mechanism of action and broad therapeutic potential.

In conclusion, 1-(2-Aminoethyl)-N,N-diethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 1707747-15-6) represents a promising candidate in the pipeline of kinase inhibitors. Its ability to target multiple disease-relevant pathways underscores its value in both academic and industrial research. As studies progress, this compound may pave the way for innovative treatments in oncology and immunology, addressing unmet medical needs in these fields.